3-[(4-cyclohexyl-3-oxo-1-piperazinyl)carbonyl]-4H-pyrido[1,2-a]pyrimidin-4-one

• IUPAC Name: 3-(4-cyclohexyl-3-oxopiperazine-1-carbonyl)pyrido[1,2-a]pyrimidin-4-one
• InChI: InChI=1S/C19H22N4O3/c24-17-13-21(10-11-22(17)14-6-2-1-3-7-14)18(25)15-12-20-16-8-4-5-9-23(16)19(15)26/h4-5,8-9,12,14H,1-3,6-7,10-11,13H2
• InChI Key: UVGYLQREZCLGBN-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)N2CCN(CC2=O)C(=O)C3=CN=C4C=CC=CN4C3=O
• Molecular Formula: C19H22N4O3
• Molecular Weight: 354.4 g/mol

Description

3-[(4-cyclohexyl-3-oxo-1-piperazinyl)carbonyl]-4H-pyrido[1,2-a]pyrimidin-4-one is a synthetic compound that has shown promising results in scientific research. It belongs to the class of pyrido[1,2-a]pyrimidin-4-one derivatives and has been synthesized using various methods.

Mechanism of Action

The mechanism of action of 3-[(4-cyclohexyl-3-oxo-1-piperazinyl)carbonyl]-4H-pyrido[1,2-a]pyrimidin-4-one is not fully understood. However, it has been suggested that the compound may inhibit the activity of certain enzymes and proteins involved in inflammation and cancer growth. It may also induce apoptosis (programmed cell death) in cancer cells.
Biochemical and Physiological Effects:
3-[(4-cyclohexyl-3-oxo-1-piperazinyl)carbonyl]-4H-pyrido[1,2-a]pyrimidin-4-one has been shown to have various biochemical and physiological effects. It has been shown to inhibit the expression of inflammatory cytokines and reduce oxidative stress. The compound has also been shown to induce cell cycle arrest and apoptosis in cancer cells. In addition, it has been reported to have a low toxicity profile.

Advantages and Limitations for Lab Experiments

One of the advantages of using 3-[(4-cyclohexyl-3-oxo-1-piperazinyl)carbonyl]-4H-pyrido[1,2-a]pyrimidin-4-one in lab experiments is its low toxicity profile. This makes it a safer alternative to other compounds that may have adverse effects on cells and animals. However, the limitations of using this compound include its limited solubility in water, which may affect its bioavailability and efficacy.

Future Directions

There are several future directions for the research on 3-[(4-cyclohexyl-3-oxo-1-piperazinyl)carbonyl]-4H-pyrido[1,2-a]pyrimidin-4-one. One direction is to investigate its potential as a therapeutic agent for various inflammatory and cancer-related conditions. Another direction is to explore its mechanism of action and identify the specific enzymes and proteins that it targets. Additionally, future research could focus on improving the solubility and bioavailability of the compound to enhance its efficacy.

Scientific Research Applications

3-[(4-cyclohexyl-3-oxo-1-piperazinyl)carbonyl]-4H-pyrido[1,2-a]pyrimidin-4-one has been extensively studied for its potential therapeutic applications. It has been shown to possess anti-inflammatory, anti-tumor, and anti-cancer properties. The compound has been tested on various cell lines and animal models, and has shown promising results in inhibiting the growth of cancer cells and reducing inflammation.